Cas no 1639866-72-0 (3-Amino-5-ethynylbenzoic acid)

• Product name: 3-Amino-5-ethynylbenzoic acid
• CAS No: 1639866-72-0
• MF: C₉H₇NO₂
• MW: 161.157382249832
• CID: 4612347

3-Amino-5-ethynylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-ethynylbenzoic acid
• AT27621
• 3-Amino-5-ethynylbenzoic acid

• Inchi： 1S/C9H7NO2/c1-2-6-3-7(9(11)12)5-8(10)4-6/h1,3-5H,10H2,(H,11,12)
• InChI Key： SAQQZNDPKLOEQZ-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C#C)C=C(C=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 228
• Topological Polar Surface Area: 63.3
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 3-Amino-5-ethynylbenzoic acid

Comprehensive Overview of 3-Amino-5-ethynylbenzoic acid (CAS No. 1639866-72-0): Properties, Applications, and Research Insights

3-Amino-5-ethynylbenzoic acid (CAS No. 1639866-72-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This benzoic acid derivative features both an amino group and an ethynyl group, making it a versatile building block for drug discovery, click chemistry, and polymer synthesis. Its unique structure enables applications in bioconjugation, small-molecule probes, and covalent organic frameworks (COFs), aligning with current trends in precision medicine and green chemistry.

The growing demand for highly functionalized aromatic compounds like 3-Amino-5-ethynylbenzoic acid reflects broader industry shifts toward targeted drug delivery systems and bioorthogonal reactions. Researchers frequently search for "ethynylbenzoic acid derivatives" and "CAS 1639866-72-0 solubility," highlighting its relevance in optimizing synthetic pathways and solvent compatibility. Recent studies emphasize its role in developing fluorescent tags and proteolysis-targeting chimeras (PROTACs), addressing key challenges in cancer therapeutics.

From a structural perspective, the electron-rich ethynyl group in 3-Amino-5-ethynylbenzoic acid facilitates Sonogashira coupling and Huisgen cycloaddition, critical for creating conjugated polymers with tunable optoelectronic properties. This aligns with the surge in interest around "organic electronics" and "sustainable material design." Analytical data shows its melting point stability between 210–215°C, while its carboxylic acid moiety ensures compatibility with amide bond formation—a hotspot for peptide-based drug developers.

Environmental and regulatory considerations further elevate the compound’s profile. Unlike many hazardous intermediates, 3-Amino-5-ethynylbenzoic acid exhibits low toxicity in standard in vitro assays, making it a candidate for green synthesis protocols. Queries like "CAS 1639866-72-0 safety data" and "biodegradable linker molecules" underscore its alignment with ESG-driven research. Innovations in flow chemistry have also reduced its production waste, resonating with the "circular economy" discourse.

In summary, 3-Amino-5-ethynylbenzoic acid (CAS No. 1639866-72-0) represents a convergence of multidisciplinary applications, from biopharmaceuticals to advanced materials. Its adaptability to catalytic transformations and compliance with safety benchmarks position it as a pivotal tool for next-generation scientific breakthroughs. Ongoing studies exploring its metabolic stability and scalable production continue to expand its industrial footprint.